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Compound of Interest

Compound Name: Citrazinic Acid

Cat. No.: B1669103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

protocols, and applications of citrazinic acid (CAS 99-11-6). The information is intended to

support research and development activities by providing detailed technical data and

methodologies.

Physicochemical Properties
Citrazinic acid, also known as 2,6-dihydroxyisonicotinic acid, is a heterocyclic compound with

the chemical formula C₆H₅NO₄.[1] It is a derivative of citric acid and exists as a yellow to beige

or slightly brown powder.[2][3] The solid form is known to exist in multiple tautomeric forms.[2]

Table 1: Physicochemical Data for Citrazinic Acid
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Property Value Source(s)

CAS Number 99-11-6 [4]

Molecular Formula C₆H₅NO₄

Molecular Weight 155.11 g/mol

Appearance Beige slightly brown powder

Melting Point >300°C (decomposes)

Density 1.708 g/cm³

Boiling Point 375.5°C at 760 mmHg

Flash Point 180.9°C

Water Solubility Practically insoluble

Solubility

Soluble in basic solutions (e.g.,

ammonia water); sparingly

soluble in water, acid,

methanol, and d6-DMSO.

IUPAC Name
2-hydroxy-6-oxo-1H-pyridine-

4-carboxylic acid

Synonyms

2,6-Dihydroxyisonicotinic acid,

2,6-Dihydroxypyridine-4-

carboxylic acid

Spectral Data
Infrared spectroscopy of citrazinic acid shows characteristic bands at 3116 cm⁻¹ and 2904

cm⁻¹, which are attributed to N-H and C-H stretching vibrations, respectively. Strong bands are

observed at 1695 cm⁻¹ and 1605 cm⁻¹, corresponding to C=O and C=N vibrations on the

pyridine ring. In aqueous solutions, citrazinic acid exhibits an absorption peak around 340 nm

(3.6 eV), which can undergo a blue shift with increasing concentration, suggesting the

formation of oligomers.
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Experimental Protocols
A common method for synthesizing citrazinic acid involves the hydrothermal reaction of citric

acid and urea.

Materials:

Citric acid

Urea

Deionized water

Sulfuric acid (98%)

Procedure:

Dissolve 1.2188 g (0.0058 mol) of citric acid and 1.3932 g (0.0231 mol) of urea in 60 ml of

deionized water.

Sonicate the mixture for 10 minutes to ensure it is fully mixed.

Transfer the solution to a 100 ml reaction kettle and place it in an oven preheated to

185°C.

Maintain the hydrothermal conditions for 2 hours.

Allow the reaction to cool to room temperature, resulting in a dark green solution.

In a constant temperature water bath at 60°C, slowly add 98% sulfuric acid dropwise while

stirring to adjust the pH to 2-3.

A large amount of yellow solid will precipitate. Centrifuge the solution at 12,000 rpm for 10

minutes.

Discard the supernatant and wash the precipitate several times with deionized water.
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Dry the resulting yellow precipitate in an oven at 60°C to obtain citrazinic acid. This

method can achieve a yield of up to 85.18%.

Citrazinic acid can be purified by precipitation from an alkaline solution using dilute HCl. The

purified product should be dried in a vacuum over P₂O₅.
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Workflow for Hydrothermal Synthesis of Citrazinic Acid
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Heat at 185°C for 2 hours
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Centrifuge to Collect Precipitate
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Click to download full resolution via product page

Caption: Hydrothermal synthesis of citrazinic acid.
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Biological Activity and Applications
Citrazinic acid serves as a versatile intermediate in various fields, including pharmaceuticals,

materials science, and analytical chemistry.

Drug Development: It is used as a starting material for the synthesis of a series of pyridine,

pyrimidinone, and oxazinone derivatives, some of which have shown anti-inflammatory

properties. It also has antibacterial effects against Gram-negative bacteria.

Advanced Materials: Citrazinic acid is a key precursor in the synthesis of carbon nanodots

(CNDs). These CNDs exhibit tunable fluorescence and are being explored for applications in

bioimaging, sensing, and drug delivery.

Analytical Chemistry: It can be used as a fluorescent probe, as its optical properties are

dependent on its aggregation state and chemical environment. It is also used in

spectrophotometric methods for the determination of nitrite in water.

Other Industrial Uses: Citrazinic acid finds applications in the photography industry as a

component in color film developers, in the production of reactive dyes, and as an additive in

electroplating.

Applications of Citrazinic Acid

Pharmaceuticals & Drug Development Materials Science Industrial Applications

Citrazinic Acid (CAS 99-11-6)

Synthesis of Pyridine Derivatives Antibacterial Agents Precursor for Carbon Nanodots (CNDs) Photography (Color Developers) Reactive Dyes Electroplating Additive

Anti-inflammatory Agents Fluorescent Probes
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Click to download full resolution via product page

Caption: Key application areas of citrazinic acid.

Safety and Handling
Citrazinic acid is considered hazardous and requires careful handling in a laboratory setting.

Table 2: GHS Hazard Information for Citrazinic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Source(s):

Precautionary Statements:

P261: Avoid breathing dust.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Handling and Storage:

Handle in a well-ventilated place.

Avoid contact with skin and eyes and avoid the formation of dust and aerosols.

Store in a cool, dry, and dark place in a tightly closed container.

Keep away from strong oxidizing agents.

Molecular Structure and Tautomerism
Citrazinic acid can exist in several tautomeric forms due to the presence of hydroxyl and

carbonyl groups on the pyridine ring. The equilibrium between these forms can be influenced

by the solvent and pH.
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Tautomeric Forms of Citrazinic Acid

2,6-dihydroxy-4-pyridinecarboxylic acid
 (Aromatic form)

6-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
 (Keto-enol form)

⇌

2-hydroxy-6-oxo-1,6-dihydropyridine-4-carboxylic acid
 (Keto-enol form)

⇌

Click to download full resolution via product page

Caption: Tautomers of citrazinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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